Cas no 887895-40-1 (N-(4-chlorophenyl)-3-2-(3,4-dimethoxyphenyl)acetamido-1-benzofuran-2-carboxamide)

• Product Name: N-(4-chlorophenyl)-3-2-(3,4-dimethoxyphenyl)acetamido-1-benzofuran-2-carboxamide
• CAS No: 887895-40-1
• MF: C₂₅H₂₁ClN₂O₅
• MW: 464.897645711899
• CID: 6382323
• PubChem ID: 16814732
• Update Time: 2025-05-25

N-(4-chlorophenyl)-3-2-(3,4-dimethoxyphenyl)acetamido-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-chlorophenyl)-3-2-(3,4-dimethoxyphenyl)acetamido-1-benzofuran-2-carboxamide
• 2-Benzofurancarboxamide, N-(4-chlorophenyl)-3-[[2-(3,4-dimethoxyphenyl)acetyl]amino]-
• AKOS024594396
• N-(4-chlorophenyl)-3-(2-(3,4-dimethoxyphenyl)acetamido)benzofuran-2-carboxamide
• F0666-1088
• N-(4-chlorophenyl)-3-[2-(3,4-dimethoxyphenyl)acetamido]-1-benzofuran-2-carboxamide
• AB00671590-01
• 887895-40-1

• Inchi： 1S/C25H21ClN2O5/c1-31-20-12-7-15(13-21(20)32-2)14-22(29)28-23-18-5-3-4-6-19(18)33-24(23)25(30)27-17-10-8-16(26)9-11-17/h3-13H,14H2,1-2H3,(H,27,30)(H,28,29)
• InChI Key： JCJVNGUXASPDLI-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C(NC(CC2=CC=C(OC)C(OC)=C2)=O)=C1C(NC1=CC=C(Cl)C=C1)=O

Computed Properties

• Exact Mass: 464.1138995g/mol
• Monoisotopic Mass: 464.1138995g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 671
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 89.8Ų

Experimental Properties

• Density: 1.371±0.06 g/cm3(Predicted)
• Boiling Point: 616.5±55.0 °C(Predicted)
• pka: 11.26±0.70(Predicted)

Additional information on N-(4-chlorophenyl)-3-2-(3,4-dimethoxyphenyl)acetamido-1-benzofuran-2-carboxamide

N-(4-Chlorophenyl)-3-2-(3,4-Dimethoxyphenyl)Acetamido-1-Benzofuran-2-Carboxamide: A Comprehensive Overview

N-(4-Chlorophenyl)-3-2-(3,4-Dimethoxyphenyl)Acetamido-1-Benzofuran-2-Carboxamide, with the CAS number 887895-40-1, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its intricate structure, which includes a benzofuran ring system, a chlorophenyl group, and a dimethoxyphenyl acetamido moiety. These structural features contribute to its unique chemical properties and potential applications in drug discovery and material science.

The benzofuran core of this compound is a key structural element that plays a crucial role in its reactivity and biological activity. Benzofurans are known for their aromaticity and ability to participate in various chemical reactions, making them valuable building blocks in organic synthesis. The substitution pattern on the benzofuran ring further enhances its functional diversity. The presence of the 4-chlorophenyl group introduces electron-withdrawing effects, which can influence the electronic properties of the molecule and potentially enhance its bioavailability or binding affinity to target proteins.

The 3,4-dimethoxyphenyl group attached to the acetamido moiety adds another layer of complexity to this compound's structure. Methoxy groups are known for their electron-donating effects, which can stabilize certain reactive intermediates during chemical transformations. This feature makes the compound a promising candidate for further functionalization or modification in synthetic chemistry. Recent studies have explored the use of such substituted phenyl groups in the development of novel pharmaceutical agents, particularly in the context of anti-inflammatory and anticancer therapies.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions, including Friedel-Crafts acylation, nucleophilic substitution, and amide bond formation. The synthesis pathway typically involves the construction of the benzofuran ring followed by sequential introduction of substituents at specific positions. Researchers have optimized these reaction conditions to achieve high yields and excellent stereochemical control, ensuring the scalability of the synthesis process.

The physical properties of this compound, such as its melting point, solubility, and stability under various conditions, are critical factors that influence its practical applications. Recent advancements in analytical techniques, including high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy, have enabled precise characterization of this compound's structure. These studies have provided valuable insights into its molecular conformation and intermolecular interactions, which are essential for understanding its behavior in different chemical environments.

From a pharmacological perspective, this compound has shown potential as a lead molecule for drug development. Its unique structure allows it to interact with various biological targets, such as enzymes and receptors, making it a promising candidate for therapeutic interventions. For instance, studies have demonstrated that this compound exhibits moderate inhibitory activity against certain kinases involved in cancer progression. Furthermore, its ability to penetrate cellular membranes suggests that it could be developed into a drug delivery system or used as a scaffold for designing more potent bioactive agents.

In conclusion, N-(4-Chlorophenyl)-3-2-(3,4-Dimethoxyphenyl)Acetamido-1-Benzofuran-2-Carboxamide (CAS No: 887895-40-1) is a versatile compound with significant potential in both academic research and industrial applications. Its complex structure provides ample opportunities for further exploration in areas such as medicinal chemistry, materials science, and chemical engineering. As research continues to uncover new aspects of this compound's properties and functions, it is likely to play an increasingly important role in advancing our understanding of organic chemistry and its practical applications.